6-Hydroxyazapropazone
Description
6-Hydroxyazapropazone is a heterocyclic compound derived from arylhydrazonopropanals, a class of precursors known for their versatility in synthesizing pyridazinones, cinnolines, and related structures . Azapropazone analogs typically feature a pyridazine or oxadiazine core, with functional groups influencing pharmacological and electrochemical properties. For example, substituted 1,2,5-oxadiazines (e.g., compounds 6a–e) synthesized from hydrazones via acetic anhydride-mediated cyclization share structural similarities with azapropazone derivatives .
Properties
CAS No. |
35306-78-6 |
|---|---|
Molecular Formula |
C16H20N4O3 |
Molecular Weight |
316.35 g/mol |
IUPAC Name |
5-(dimethylamino)-8-hydroxy-9-methyl-2-propylpyrazolo[1,2-a][1,2,4]benzotriazine-1,3-dione |
InChI |
InChI=1S/C16H20N4O3/c1-5-6-10-14(22)19-12-7-9(2)13(21)8-11(12)17-16(18(3)4)20(19)15(10)23/h7-8,10,21H,5-6H2,1-4H3 |
InChI Key |
OMGXOEFNBDYLQW-UHFFFAOYSA-N |
SMILES |
CCCC1C(=O)N2C3=C(C=C(C(=C3)C)O)N=C(N2C1=O)N(C)C |
Canonical SMILES |
CCCC1C(=O)N2C3=C(C=C(C(=C3)C)O)N=C(N2C1=O)N(C)C |
Synonyms |
6-hydroxyazapropazone 8-hydroxyazapropazone |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Limitations
The comparative analysis underscores the importance of substituent effects on the physicochemical and functional profiles of 6-Hydroxyazapropazone and its analogs. However, gaps persist in:
- Direct pharmacological data for 6-Hydroxyazapropazone.
- Structural elucidation via NMR or X-ray crystallography.
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